Cas no 181475-73-0 (3-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide)

• Product Name: 3-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide
• CAS No: 181475-73-0
• MF: C₁₉H₁₅FN₂O₂S₂
• MW: 386.463005304337
• CID: 5972513
• PubChem ID: 1556974
• Update Time: 2025-07-10

3-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide
• (Z)-3-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-phenylpropanamide
• 3-Thiazolidinepropanamide, 5-[(4-fluorophenyl)methylene]-4-oxo-N-phenyl-2-thioxo-
• 181475-73-0
• F0207-0199
• AKOS002197795
• 3-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-phenylpropanamide

• Inchi： 1S/C19H15FN2O2S2/c20-14-8-6-13(7-9-14)12-16-18(24)22(19(25)26-16)11-10-17(23)21-15-4-2-1-3-5-15/h1-9,12H,10-11H2,(H,21,23)
• InChI Key： ZUVVSJROYVZGTF-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(F)C=C2)C(=O)N(CCC(NC2=CC=CC=C2)=O)C1=S

Computed Properties

• Exact Mass: 386.05589823g/mol
• Monoisotopic Mass: 386.05589823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 14.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide

Introduction to 3-(5Z)-5-(4-Fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide (CAS No. 181475-73-0)

3-(5Z)-5-(4-Fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide (CAS No. 181475-73-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazolidine ring, a fluorinated phenyl group, and a propanamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazolidine ring is a key structural component of this compound, known for its role in various biological processes. Thiazolidines are often found in natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, antidiabetic, and neuroprotective properties. The presence of this ring in 3-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide suggests that it may exhibit similar biological activities.

The fluorinated phenyl group is another critical feature of this compound. Fluorine atoms are frequently incorporated into drug molecules to enhance their metabolic stability, improve their pharmacokinetic properties, and modulate their binding affinities to target proteins. In the context of 3-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide, the fluorine atom may play a crucial role in optimizing its pharmacological profile.

The propanamide moiety is also noteworthy. Amide groups are common in bioactive molecules and can influence the compound's solubility, stability, and interactions with biological targets. In this specific compound, the propanamide group may contribute to its ability to cross cell membranes and interact with intracellular targets.

Recent studies have explored the potential therapeutic applications of 3-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and protect neurons from damage induced by ischemia or neurotoxic agents. These findings indicate that it may be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-phenylpropanamide has also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile in animal models. These properties are essential for ensuring that the compound reaches its intended therapeutic targets in sufficient concentrations.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(5Z)-5-(4-fluorophenyl)methylidene-4-o xo -2-sulfanylidene -1 , 3 -thiazo lidin - 3 - yl -N - phen ylpropa namide strong > in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials. p > < p >In conclusion ,< strong > 3 -( 5 Z ) - 5 -( 4 - fluorophen yl ) methyl id ene - 4 - ox o - 2 - sulf anyl id ene - 1 , 3 - thiazo lidin - 3 - yl -N - phen ylpropa namide strong > ( CAS No . 181475 - 73 - 0 ) represents a promising candidate for the development of novel therapeutic agents . Its unique structural features , combined with its demonstrated biological activities , make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science . As further studies continue to elucidate its mechanisms of action and potential clinical applications , this compound holds great promise for addressing unmet medical needs in various disease areas . p > article > response >